Cas no 1227589-91-4 (3-Chloro-5-(3-fluorophenyl)pyridine-2-methanol)

• Product Name: 3-Chloro-5-(3-fluorophenyl)pyridine-2-methanol
• CAS No: 1227589-91-4
• MF: C₁₂H₉ClFNO
• MW: 237.657365560532
• CID: 4914500
• Update Time: 2025-06-08

3-Chloro-5-(3-fluorophenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(3-fluorophenyl)pyridine-2-methanol
• [3-chloro-5-(3-fluorophenyl)pyridin-2-yl]methanol

• Inchi： 1S/C12H9ClFNO/c13-11-5-9(6-15-12(11)7-16)8-2-1-3-10(14)4-8/h1-6,16H,7H2
• InChI Key： KVSHYJQVFURNKB-UHFFFAOYSA-N
• SMILES： ClC1C(CO)=NC=C(C=1)C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.4
• Topological Polar Surface Area: 33.1

Additional information on 3-Chloro-5-(3-fluorophenyl)pyridine-2-methanol

3-Chloro-5-(3-fluorophenyl)pyridine-2-methanol (CAS No. 1227589-91-4): A Comprehensive Overview

3-Chloro-5-(3-fluorophenyl)pyridine-2-methanol (CAS No. 1227589-91-4) is a versatile compound with significant potential in the pharmaceutical and chemical industries. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and development. This comprehensive overview aims to provide a detailed understanding of the chemical properties, synthesis methods, biological activities, and recent research advancements related to 3-Chloro-5-(3-fluorophenyl)pyridine-2-methanol.

Molecular Structure and Properties

3-Chloro-5-(3-fluorophenyl)pyridine-2-methanol is a pyridine derivative with a chlorine atom at the 3-position, a fluorinated phenyl group at the 5-position, and a hydroxymethyl group at the 2-position. The molecular formula of this compound is C₁₁H₉ClFNO, and its molecular weight is approximately 227.64 g/mol. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting candidate for various applications.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. Its melting point is around 100°C, and it has a moderate boiling point. The hydroxymethyl group can participate in hydrogen bonding, which can influence its interactions with other molecules and biological systems.

Synthesis Methods

The synthesis of 3-Chloro-5-(3-fluorophenyl)pyridine-2-methanol has been explored through various routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 3-chloropyridine-2-carbaldehyde with 3-fluorobenzyl alcohol in the presence of a suitable catalyst. This reaction typically proceeds via a nucleophilic addition mechanism, followed by an intramolecular cyclization to form the desired product.

Another approach involves the use of transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Buchwald-Hartwig amination. These methods are particularly useful for synthesizing complex molecules with high stereochemical control and functional group tolerance.

Biological Activities

3-Chloro-5-(3-fluorophenyl)pyridine-2-methanol has shown promising biological activities in various preclinical studies. One of its notable properties is its ability to modulate specific enzymes and receptors involved in cellular signaling pathways. For instance, it has been reported to exhibit inhibitory activity against certain kinases, which are key regulators of cell growth and proliferation.

In addition to its enzymatic inhibition properties, 3-Chloro-5-(3-fluorophenyl)pyridine-2-methanol has also demonstrated potential as an anti-inflammatory agent. Studies have shown that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that the compound may have therapeutic applications in inflammatory diseases such as arthritis and asthma.

Clinical Applications and Research Advancements

The potential clinical applications of 3-Chloro-5-(3-fluorophenyl)pyridine-2-methanol are currently being explored through various research studies. Recent advancements in drug discovery have highlighted its potential as a lead compound for developing novel therapeutics. For example, preclinical studies have shown that derivatives of this compound can effectively target specific cancer cells while sparing normal cells, indicating its potential as an anticancer agent.

In addition to cancer research, there is growing interest in using 3-Chloro-5-(3-fluorophenyl)pyridine-2-methanol for treating neurological disorders. Preliminary studies have suggested that it may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings open up new avenues for developing treatments for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Safety Considerations and Future Directions

The safety profile of 3-Chloro-5-(3-fluorophenyl)pyridine-2-methanol is an important aspect of its development as a therapeutic agent. Preclinical toxicology studies have generally shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 3-Chloro-5-(3-fluorophenyl)pyridine-2-methanol (CAS No. 1227589-91-4) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As more data becomes available, it is likely that this compound will play an increasingly important role in drug discovery and development efforts across multiple therapeutic areas.